Cas no 62267-72-5 (3H-Phenoxazin-3-one, 8-(hydroxymethyl)-2-methoxy-)

3H-Phenoxazin-3-one, 8-(hydroxymethyl)-2-methoxy- structure
62267-72-5 structure
Product name:3H-Phenoxazin-3-one, 8-(hydroxymethyl)-2-methoxy-
CAS No:62267-72-5
MF:C14H11NO4
MW:257.241443872452
CID:451751
PubChem ID:9992610

3H-Phenoxazin-3-one, 8-(hydroxymethyl)-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 3H-Phenoxazin-3-one, 8-(hydroxymethyl)-2-methoxy-
    • 8-(hydroxymethyl)-2-methoxyphenoxazin-3-one
    • CHEBI:223506
    • 62267-72-5
    • 4-Demethoxymichigazone
    • DTXSID60433855
    • Inchi: InChI=1S/C14H11NO4/c1-18-14-5-10-13(6-11(14)17)19-12-3-2-8(7-16)4-9(12)15-10/h2-6,16H,7H2,1H3
    • InChI Key: SAFGCEMUYUHOGB-UHFFFAOYSA-N
    • SMILES: COC1=CC2=NC3=C(C=CC(=C3)CO)OC2=CC1=O

Computed Properties

  • Exact Mass: 257.06883
  • Monoisotopic Mass: 257.06880783g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 492
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 68.1Ų
  • XLogP3: 0.8

Experimental Properties

  • PSA: 68.12

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